Cas no 1351657-84-5 (N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide)

• Product Name: N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide
• CAS No: 1351657-84-5
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 6419101
• PubChem ID: 71792479
• Update Time: 2025-06-25

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide
• N-[4-[di(propan-2-yl)amino]but-2-ynyl]-3,4-dimethoxybenzamide
• N-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-3,4-dimethoxybenzamide
• N-(4-(diisopropylamino)but-2-yn-1-yl)-3,4-dimethoxybenzamide
• F6244-0898
• CHEMBL4999141
• VU0539876-1
• 1351657-84-5
• AKOS024542581

• Inchi： 1S/C19H28N2O3/c1-14(2)21(15(3)4)12-8-7-11-20-19(22)16-9-10-17(23-5)18(13-16)24-6/h9-10,13-15H,11-12H2,1-6H3,(H,20,22)
• InChI Key： AWNHZVATNWZEAJ-UHFFFAOYSA-N
• SMILES： C(NCC#CCN(C(C)C)C(C)C)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide

Introduction to N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide (CAS No. 1351657-84-5)

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide (CAS No. 1351657-84-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide incorporates a benzamide core substituted with a bis(propan-2-yl)amino group and a terminal alkyne moiety. The presence of these functional groups not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological activities. Specifically, the benzamide moiety is well-known for its role in various pharmacological applications, while the alkyne and bis(propan-2-yl)amino groups introduce potential sites for further chemical modifications and bioactivity modulation.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The structural features of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide make it an intriguing subject for studying its potential interactions with enzymes, receptors, and other cellular components. This compound's ability to engage with multiple biological pathways suggests that it could be developed into a multitargeted therapeutic agent, which is increasingly recognized as a key strategy in modern drug design.

The synthesis of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-3,4-dimethoxybenzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the alkyne functionality followed by subsequent functional group transformations allows for the creation of complex molecular architectures. These synthetic strategies are crucial for achieving high yields and purity, which are essential for subsequent biological evaluation.

The pharmacological potential of N-{4-bis(propan-2-yl)aminobut-2-ylnaphthalen]-1-one} has been explored in several preclinical studies. Researchers have been particularly interested in its possible effects on inflammatory pathways and its potential as an anti-inflammatory agent. The dimethoxy substituents on the benzamide ring are known to enhance solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the presence of multiple stereocenters in the molecule allows for the synthesis of enantiomerically pure forms, which can significantly influence pharmacokinetic and pharmacodynamic properties.

The compound's unique structural motifs have also led to investigations into its role as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored biological activities. This approach is particularly valuable in identifying lead compounds that can be further optimized through structure-based drug design.

In conclusion, N-{4-bis(propananide)-butanediol]-1-one} represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its potential applications in treating various diseases, coupled with its synthetic accessibility, make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like N-{4-bis(propananide)-butanediol]-1-one} will play an increasingly important role in shaping the future of pharmaceutical innovation.